Cas no 2171660-09-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid
• CAS No: 2171660-09-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6125298
• PubChem ID: 165960111
• Update Time: 2025-06-13

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid
• EN300-1569010
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]butanoic acid
• 2171660-09-4

• Inchi： 1S/C27H34N2O5/c1-27(2,3)15-14-23(25(32)28-16-8-13-24(30)31)29-26(33)34-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,8,13-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PPLQAQQAASCABL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC(=O)O)=O)CCC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid

Professional Introduction to Compound with CAS No. 2171660-09-4 and Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic Acid

Compound with the CAS number 2171660-09-4 and the product name 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemical research. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its backbone suggests a high degree of functionalization, making it a versatile building block for synthetic chemists.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties. The fluoren-9-yl substituent, known for its stability and rigidity, provides a scaffold that can enhance the solubility and bioavailability of drug candidates. Additionally, the methoxycarbonyl group acts as a protecting group in peptide synthesis, allowing for controlled modifications during drug development processes. These features make the compound particularly valuable in the synthesis of peptide mimetics and other therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The structural features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid align well with these objectives. For instance, studies have shown that fluorene derivatives can exhibit potent inhibitory effects on various enzymes involved in disease progression. The methoxycarbonyl group also facilitates the introduction of additional functional moieties, enabling the creation of hybrid molecules with enhanced pharmacological properties.

One of the most promising applications of this compound is in the field of protease inhibition. Proteases are enzymes that play crucial roles in many biological processes, including signal transduction and protein degradation. Inhibiting specific proteases has been shown to be effective in treating conditions such as cancer and inflammation. The fluoren-9-yl moiety can serve as a recognition element that interacts with the active site of target proteases, while the methoxycarbonyl group provides stability during biochemical reactions. This dual functionality makes the compound an attractive candidate for further investigation.

Recent research has also highlighted the potential of this compound in the development of targeted therapies. By incorporating fluorescent tags or other bioactive groups into its structure, it can be used to design probes for imaging biological processes or to deliver therapeutic agents directly to disease sites. The rigidity provided by the fluorene backbone ensures that these modifications do not disrupt the overall conformational stability of the molecule, which is essential for maintaining biological activity.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These methods not only enhance efficiency but also minimize side reactions, ensuring that the final product meets stringent pharmaceutical standards.

In conclusion, compound with CAS no. 2171660-09-4 and product name 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug development and biochemical research. By leveraging its inherent properties, researchers can design novel therapeutic agents that address unmet medical needs. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in advancing medical science.